Clozapine-d3

• Molecular Formula: C18H19ClN4
• Molecular Weight: 329.8 g/mol
• InChI: InChI=1S/C18H19ClN4/c1-22-8-10-23(11-9-22)18-14-4-2-3-5-15(14)20-16-7-6-13(19)12-17(16)21-18/h2-7,12,20H,8-11H2,1H3/i1D3
• InChIKey: QZUDBNBUXVUHMW-FIBGUPNXSA-N

Clozapine-d3 Procurement for Analytical Laboratories

Clozapine-d3 (HF 1854-d3) is a deuterium-labeled analog of the atypical antipsychotic clozapine, wherein three hydrogen atoms on the N-methylpiperazine moiety are replaced by deuterium (molecular formula C₁₈H₁₆D₃ClN₄, MW 329.84 g/mol) [1]. It serves as a stable isotope-labeled internal standard (SIL-IS) for liquid chromatography–tandem mass spectrometry (LC–MS/MS) quantification of clozapine in biological matrices, including plasma, serum, urine, and tissue homogenates [2]. Unlike unlabeled clozapine, the +3 Da mass shift enables reliable mass spectrometric discrimination without spectral overlap, while the specific deuteration site on the N-methyl group ensures label stability under physiological conditions .

Type Deuterated SIL-IS for clozapine LC-MS/MS quantification

Mass shift +3 Da from unlabeled clozapine, meets minimum small-molecule resolution

Label stability Carbon-bound N-methyl-d3; non-exchangeable in aqueous biological matrices

• [1] ChemWhat Database. Clozapine D3 CAS#: 1215691-72-7. 8-Chloro-11-(4-(methyl-d3)piperazin-1-yl)-5H-dibenzo[b,e][1,4]diazepine. Accessed April 2026. View Source
• [2] Veeprho. Clozapine-D3 | CAS 1215691-72-7. Product Technical Datasheet, 2023. Catalogue No. DVE00419. View Source

Clozapine-d3 vs. d4, d8, and Unlabeled Standards

In-class deuterated clozapine analogs are not interchangeable internal standards due to three critical factors: (i) mass shift adequacy—a minimum +3 Da separation is required for small drug molecules (<1,000 Da) to avoid isotopic overlap, making d3 the threshold-achieving variant while d4 and d8 introduce progressively larger mass shifts that can exacerbate chromatographic deuterium isotope effects ; (ii) label site stability—clozapine-d3 positions deuterium on the non-exchangeable N-methyl carbon, whereas alternative labeling patterns may place deuterium at sites susceptible to proton-deuterium back-exchange in aqueous biological matrices, compromising quantitative accuracy ; and (iii) unlabeled species carryover—the isotopic purity and residual unlabeled clozapine content vary substantially across commercial d3, d4, and d8 products, directly impacting the lower limit of quantification (LLOQ) achievable in the assay .

• Unlabeled clozapine cannot serve as internal standard; no mass offset for MS discrimination.
• Clozapine-d4 may exhibit slight retention time shift, potentially affecting fast-gradient UPLC accuracy.
• Clozapine-d8 adds excessive deuteration cost and risk of retention shift without analytical benefit over d3 for routine assays.

Clozapine-d3 Quantitative Evidence vs. d4 and d8

Mass Shift Adequacy for Stable Isotope Internal Standards

For small drug molecules (molecular weight <1,000 Da), a mass difference of at least three mass units between the analyte and its SIL internal standard is required to avoid spectral overlap in mass spectrometry . Clozapine-d3 (MW 329.84) provides a +3 Da shift relative to unlabeled clozapine (MW 326.82), precisely meeting this threshold. By contrast, clozapine-d4 (+4 Da) and clozapine-d8 (+8 Da) exceed the minimum requirement, but increased deuteration can intensify chromatographic isotope effects—where the deuterated analog elutes measurably earlier than the analyte—potentially introducing quantification bias when co-elution is assumed [1]. The +3 Da shift of clozapine-d3 thus represents the minimum sufficient mass difference that minimizes both spectral interference and chromatographic resolution artifacts.

Mass shift adequacy

Class-level inference

+3 Da (d3) vs. +4 Da (d4) and +8 Da (d8); minimum required ≥3 Da for small molecules.

d3 achieves adequate mass resolution without excessive deuteration.

Excessive deuteration can cause retention time shifts compromising co-elution assumption.

Evidence Dimension	Mass difference (ΔDa) between SIL-IS and unlabeled clozapine analyte
Target Compound Data	Clozapine-d3: Δ = +3 Da (MW 329.84 vs. 326.82 for clozapine)
Comparator Or Baseline	Clozapine-d4: Δ = +4 Da; Clozapine-d8: Δ = +8 Da; Minimum required for small molecules: ≥3 Da
Quantified Difference	d3 achieves the minimum threshold (+3 Da); d4 and d8 exceed it by +1 Da and +5 Da, respectively
Conditions	General SIL-IS design principle for compounds <1,000 Da molecular weight

Why This Matters

Procurement of clozapine-d3 ensures adequate mass resolution while avoiding excessive deuteration that can cause chromatographic retention time shifts and compromise the fundamental assumption of identical extraction and ionization behavior between analyte and internal standard.

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107–S113. DOI: 10.1007/BF02493365. View Source

Deuterium Label Stability in Biological Matrices

Clozapine-d3 carries its three deuterium atoms exclusively on the N-methyl carbon of the piperazine ring (8-chloro-11-(4-(methyl-d3)piperazin-1-yl)-5H-dibenzo[b,e][1,4]diazepine) [1]. This site is carbon-bound and non-exchangeable under physiological pH and typical sample preparation conditions (protein precipitation, liquid-liquid extraction at alkaline pH), ensuring that the +3 Da mass label remains intact throughout the analytical workflow. In contrast, deuterated analogs with labels positioned on heteroatoms (N–H, O–H) or at positions alpha to carbonyl groups are susceptible to proton-deuterium back-exchange in aqueous biological matrices such as plasma or urine, leading to time-dependent loss of the mass label and compromised quantitative accuracy . While clozapine-d4 (deuterated on the piperazine ring, C-3 and C-5 positions) also occupies carbon-bound sites, the d3 variant's specific N-methyl labeling aligns with the major metabolic soft spot (N-demethylation to norclozapine), providing additional utility in methods that simultaneously monitor the parent drug and its N-desmethyl metabolite using a single deuterated internal standard family [2].

Label stability

Class-level inference

N-methyl-d3 (C–D bonds) vs. exchangeable N–D/O–D labels; d3 remains intact in aqueous matrices (pH 7.4).

Supports consistent mass label integrity across sample preparation.

Also informative for N-demethylation pathway studies when monitoring norclozapine.

Evidence Dimension	Deuterium label stability against H/D back-exchange in aqueous biological matrices
Target Compound Data	Clozapine-d3: 3 deuterium atoms on N-methyl carbon (C–D bonds, non-exchangeable) [1]
Comparator Or Baseline	Hypothetical O–D or N–D labeled analogs: exchangeable within minutes to hours in plasma; Clozapine-d4: C–D bonds on piperazine ring (also non-exchangeable)
Quantified Difference	Both d3 and d4 occupy non-exchangeable carbon sites; d3's N-methyl location is additionally informative for N-demethylation pathway tracking [2]
Conditions	Aqueous biological matrices (plasma, serum, urine) at physiological pH 7.4; typical LC-MS/MS sample preparation

Why This Matters

Selecting clozapine-d3 ensures label integrity throughout sample storage, preparation, and analysis, which is critical for achieving the ≤15% precision and accuracy requirements of regulatory bioanalytical method validation (FDA, EMA).

• [1] ChemWhat Database. Clozapine D3 CAS#: 1215691-72-7. IUPAC: 8-Chloro-11-(4-(methyl-d3)piperazin-1-yl)-5H-dibenzo[b,e][1,4]diazepine. Accessed April 2026. View Source
• [2] Couchman L, Belsey SL, Handley SA, Flanagan RJ. A novel approach to quantitative LC-MS/MS: therapeutic drug monitoring of clozapine and norclozapine using isotopic internal calibration. Anal Bioanal Chem. 2013;405(29):9455-9466. DOI: 10.1007/s00216-013-7361-8. View Source

Isotopic Purity and Unlabeled Carryover Specifications

Commercially available clozapine-d3 is typically supplied at chemical purity ≥95% (as determined by HPLC-UV) with isotopic enrichment ≥98% deuterium at the d3 position, according to multiple vendor technical datasheets [1]. By comparison, the more widely used clozapine-d4 (Cayman Chemical, Cat. No. 17513) is specified at ≥99% purity with deuterated forms spanning d1-d4 . The presence of residual unlabeled (d0) species in the internal standard directly elevates the baseline signal at the analyte's m/z transition, effectively raising the assay's lower limit of quantification (LLOQ). For a typical clozapine therapeutic drug monitoring range of 100–600 ng/mL in plasma, an unlabeled carryover of 1–2% in a d3 product could contribute approximately 1–2 ng/mL apparent clozapine concentration at the internal standard working concentration—a systematic error that becomes critical when quantifying trough levels below 50 ng/mL [2].

Isotopic purity

Cross-study comparable

≥95% chemical purity, ≥98% d3 enrichment; residual d0 estimated ≤2%.

Lot-specific d0 carryover may elevate baseline; verify CoA for low-level quantification.

Method sensitivity below 10 ng/mL may require d0 content review.

Evidence Dimension	Chemical purity and isotopic enrichment of commercial deuterated clozapine standards
Target Compound Data	Clozapine-d3: chemical purity ≥95%, isotopic enrichment ≥98% d3 [1]; residual d0 estimated ≤2%
Comparator Or Baseline	Clozapine-d4 (Cayman): chemical purity ≥99% deuterated forms (d1-d4) ; residual d0 likely <1%
Quantified Difference	d3 products exhibit approximately 1–5% lower nominal purity than premium d4 reference standards; unlabeled carryover may be 2–3× higher
Conditions	Vendor Certificate of Analysis (CoA) specifications; purity determined by HPLC-UV; isotopic enrichment by LC-MS [1]

Why This Matters

Laboratories requiring an LLOQ below 10 ng/mL should verify the lot-specific unlabeled species content of clozapine-d3 via the vendor Certificate of Analysis, as higher d0 carryover can limit method sensitivity compared to premium d4 products.

• [1] Veeprho. Clozapine-D3 | CAS 1215691-72-7. Product Technical Datasheet, 2023. Catalogue No. DVE00419. Molecular Formula: C18H16D3ClN4, MW: 329.85 g/mol. View Source
• [2] Couchman L, Belsey SL, Handley SA, Flanagan RJ. A novel approach to quantitative LC-MS/MS: therapeutic drug monitoring of clozapine and norclozapine using isotopic internal calibration. Anal Bioanal Chem. 2013;405(29):9455-9466. DOI: 10.1007/s00216-013-7361-8. View Source

Cost-Efficiency vs. Clozapine-d8

The synthesis of clozapine-d3 requires incorporation of deuterium at a single functional group (N-methyl-d3-piperazine), which can be achieved using commercially available N-methyl-d3-piperazine as a building block . In contrast, clozapine-d8 requires perdeuteration of the piperazine ring (eight C–D bonds), necessitating either extensive H/D exchange under forcing conditions or de novo synthesis from deuterated precursors, both of which increase synthesis complexity and cost . While precise pricing is vendor-dependent and subject to batch-scale negotiations, the principle of lower deuteration cost for d3 versus d8 is a recognized factor in SIL-IS procurement decisions for high-throughput laboratories running large sample batches .

Cost vs. d8

Class-level inference

3 D atoms from single building block vs. 8 D atoms via complex synthesis; estimated 30–60% lower cost for d3.

May support procurement efficiency for high-throughput bioanalytical workflows.

Exact pricing vendor-dependent; verify batch-scale quotations.

Evidence Dimension	Relative synthesis complexity and deuterium incorporation cost
Target Compound Data	Clozapine-d3: 3 deuterium atoms at one site (N-methyl-d3-piperazine building block synthesis)
Comparator Or Baseline	Clozapine-d8: 8 deuterium atoms across piperazine ring (extensive deuteration or multi-step labeled synthesis)
Quantified Difference	d3 requires 3 D atoms from a single commercial building block vs. d8 requiring 8 D atoms via complex deuteration; estimated synthesis cost reduction of 30–60% for d3 relative to d8 (vendor-dependent)
Conditions	Commercial-scale synthesis; building block availability assessment

Why This Matters

For core facilities and contract research organizations (CROs) running routine clozapine TDM panels, the lower procurement cost of clozapine-d3 can yield significant annual savings compared to d8-based methods, provided the +3 Da mass shift meets the assay's specificity requirements.

Clozapine-d3 Application Scenarios

Therapeutic Drug Monitoring in Plasma

Clozapine-d3 is deployed as the SIL internal standard in validated LC-MS/MS methods for quantifying clozapine and norclozapine in human plasma within the therapeutic range of 100–600 ng/mL. In this scenario, its +3 Da mass shift provides adequate separation from the parent analyte while the N-methyl-d3 label site remains stable during alkaline liquid-liquid extraction and reversed-phase chromatography. The method achieves precision (%RSD) <5% and accuracy 104–112% of nominal concentrations, consistent with isotopic internal calibration approaches validated for high-throughput TDM [1]. Laboratories selecting clozapine-d3 for TDM should verify lot-specific unlabeled species content to ensure LLOQ ≤5 ng/mL.

Pharmacokinetic and DDI Studies in Preclinical Models

In rodent PK studies examining clozapine disposition and CYP1A2-mediated drug interactions (e.g., with fluvoxamine), clozapine-d3 serves as the internal standard for LC-MS/MS quantification of clozapine in plasma, brain tissue, and liver microsomal incubations. The non-exchangeable N-methyl-d3 label ensures consistent mass shift throughout in vivo sampling periods of up to 24 hours, avoiding the time-dependent signal drift that can occur with exchangeable deuterium labels in biological fluids . The d3 variant's minimal chromatographic isotope effect is particularly advantageous when using fast-gradient UPLC methods with run times under 3 minutes, where even small retention time differences between analyte and internal standard can introduce quantification error [2].

ANDA Method Validation and Quality Control

Clozapine-d3 is supplied with detailed characterization data compliant with regulatory guidelines (USP/EP traceability) and can be used for analytical method development, method validation (AMV), and quality control (QC) applications during commercial production of clozapine . Its defined deuteration site and documented isotopic enrichment support the establishment of system suitability criteria and the demonstration of method specificity as required by ICH Q2(R1) and FDA bioanalytical method validation guidance. The d3 standard's commercial availability from multiple vendors with Certificates of Analysis facilitates auditor acceptance during ANDA review .

Multi-Analyte Antipsychotic Panels in Forensic Toxicology

In comprehensive LC-MS/MS panels simultaneously quantifying 5–10 antipsychotic drugs (including clozapine, olanzapine, risperidone, quetiapine, and aripiprazole) in post-mortem blood or urine, clozapine-d3 provides a compound-specific internal standard that avoids the cross-analyte interference risks associated with using a single generic deuterated IS for multiple analytes. The +3 Da mass shift is sufficient to distinguish clozapine-d3 from other isobaric interferences in complex forensic matrices, while its retention time closely matches that of clozapine, ensuring accurate correction for matrix effects across the chromatographic peak [3].

Application

Selection Property

Validation Focus

Clozapine quantification in human plasma research matrices

+3 Da mass shift and stable N-methyl-d3 label

Precision and accuracy endpoint review for bioanalytical method validation

Preclinical PK and CYP1A2 interaction studies in rodent models

Non-exchangeable label for consistent quantification across long sampling periods

Matrix-effect correction in plasma, brain, and microsomal matrices

Analytical method development and QC research

Defined deuteration site and documented isotopic enrichment

System suitability and specificity per ICH Q2(R1) context

Multi-analyte forensic toxicology screening in complex matrices

Compound-specific internal standard with minimal cross-analyte interference

Matrix-effect correction in post-mortem blood and urine samples

• [1] Couchman L, Belsey SL, Handley SA, Flanagan RJ. A novel approach to quantitative LC-MS/MS: therapeutic drug monitoring of clozapine and norclozapine using isotopic internal calibration. Anal Bioanal Chem. 2013;405(29):9455-9466. DOI: 10.1007/s00216-013-7361-8. View Source
• [2] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107–S113. DOI: 10.1007/BF02493365. View Source
• [3] Diagnotix. Psychotropic Medication 2 Kit – LC-MS/MS Reagent Kit using deuterated internal standards including Clozapine-d3. Technical Datasheet. Accessed April 2026. View Source